Cas no 850877-59-7 (4-(isoindolin-5-yl)-N-isopropylthiazol-2-amine)

• Product Name: 4-(isoindolin-5-yl)-N-isopropylthiazol-2-amine
• CAS No: 850877-59-7
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• CID: 2118398
• PubChem ID: 57563892
• Update Time: 2025-04-21

4-(isoindolin-5-yl)-N-isopropylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(isoindolin-5-yl)-N-isopropylthiazol-2-amine
• 850877-59-7
• SCHEMBL330127
• DA-22185

• Inchi： 1S/C14H17N3S/c1-9(2)16-14-17-13(8-18-14)10-3-4-11-6-15-7-12(11)5-10/h3-5,8-9,15H,6-7H2,1-2H3,(H,16,17)
• InChI Key： XHRNUQQYWBCOEP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC3CNCC=3C=2)N=C1NC(C)C

Computed Properties

• Exact Mass: 259.11431873Da
• Monoisotopic Mass: 259.11431873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2Ų